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Abstract

Prohexadione, typically supplied as Prohexadione-calcium (Pro-Ca), is a potent plant growth
regulator widely utilized in agriculture to manage vegetative vigor. Its primary mode of action is
the inhibition of gibberellin (GA) biosynthesis, which leads to a reduction in internode
elongation and overall plant height. This document provides detailed application notes and
experimental protocols for researchers and agricultural scientists. It covers the biochemical
mechanism, field application strategies for various crops, quantitative effects on growth and
yield, and standardized protocols for efficacy assessment.

Biochemical Mechanism of Action

Prohexadione-calcium is a structural mimic of 2-oxoglutarate, a co-substrate for several
dioxygenase enzymes.[1] It specifically inhibits late-stage GA biosynthesis by blocking 3[3-
hydroxylase, the enzyme responsible for converting inactive GAs (like GA20) into biologically
active, growth-promoting GAs (like GA1).[1][2][3] This targeted inhibition leads to reduced cell
elongation, resulting in more compact plant architecture without affecting cell division. The
effect is temporary, as Prohexadione-Ca is degraded within the plant, often requiring
sequential applications for season-long control.[4]

Prohexadione
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Field Application Strategies

The efficacy of Prohexadione-Ca is highly dependent on application timing, rate, crop type,
and environmental conditions.

3.1 Application Timing: Timing is the most critical factor for successful growth regulation.
Applications should coincide with the period of rapid vegetative growth to achieve maximum
effect.

o Pome Fruits (Apples): Initial applications are recommended from the pink bud stage to early
petal fall. This early timing not only controls vegetative growth but can also help suppress
shoot fire blight. Repeat applications may be needed every 2.5 to 4 weeks for season-long
control.

o Cereals (Wheat, Barley): To manage lodging, applications are often made between Zadoks
growth stages 31-32 (stem elongation). Later applications (GS37 onwards) can target the
shortening of upper internodes to prevent stem lodging near harvest.

o Peanuts: The recommended timing is often based on canopy closure, with initial applications
when 50% of lateral vines are touching, followed by a second application at or near 100%
canopy closure.

o Fruiting Vegetables (Tomato, Pepper): Applications are effective when plants have developed
10 true leaves or at 50% blossom to control transplant height and manage overall plant
architecture.

3.2 Dosage and Formulation: Rates must be adjusted based on crop vigor, desired level of
control, and environmental conditions. Prohexadione-Ca is available in different formulations,
such as wettable dry granules (WDG).

e Adjuvants and Water Conditioners: The performance of Prohexadione-Ca is enhanced by
the use of adjuvants. A water conditioner, such as ammonium sulfate, is crucial, especially in
hard water, to ensure the active ingredient is available for uptake. A nonionic surfactant is
also commonly recommended.
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» Tank Mixing: Prohexadione-Ca is physically compatible with many other agrochemicals.
However, it should not be tank-mixed with calcium-containing sprays. It is imperative to
perform a jar test to confirm physical compatibility before large-scale mixing. Always adhere
to the most restrictive label precautionary measures when tank-mixing products.

3.3 Environmental Considerations:

o Temperature and Moisture: Efficacy can be influenced by microclimate conditions, including
temperature and moisture, which affect plant vigor and uptake.

o Rainfall: Rainfall is a primary environmental factor that can reduce the efficacy of foliar-
applied products by washing them off plant surfaces. The interval between application and a
rain event is critical for absorption. Prohexadione-Ca has a relatively short absorption time
of approximately 8 hours.

Quantitative Data Summary

The effects of Prohexadione-Ca vary significantly across different crops and application
regimes. The following tables summarize representative quantitative data from various studies.

Table 1: Effect of Prohexadione-Ca on Vegetative Growth
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Application Height/Shoot

Crop . Growth Stage . Source(s)
Rate (g a.i./ha) Reduction
250 mg/L (single

Apple Petal Fall 39% - 69%

or cumulative)

Peanut (Virginia

50-100% Canopy

11.5% (26 cm vs

70 - 140
type) Closure 23 cm)
Tomato 25 - 100 mg/L ]
Seedling Up to 60%
(Transplant) (drench/spray)
Eggplant 50 - 150 mg/L
9P _ g Seedling 27% - 38%
(Seedling) (spray)
_ 10 Days Before Significant
Rice 150 )
Heading decrease
Manufacturer
) ) 7.5% (100.7 cm
Wheat Recommendatio Stem Elongation
vs 93.1 cm)
n

Table 2: Effect of Prohexadione-Ca on Yield and Quality
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Application

Crop .
Rate (g a.i./ha)

Yield Effect

Quality Effect Source(s)

Peanut (On-farm

+453 to +731

Improved row

] 70 - 105 o
trials) kg/ha visibility
o Increased peg
Peanut (Small- No significant
70 - 280 strength at 140

plot trials) increase
g/ha
o +10% fruit set,
Two applications  +3 kg/plant )
Sweet Cherry +20% skin color,
(bud-petal fall) (avg.)

+12% firmness

Decreased berry

Increased color,

Grapevines 250 mg/L ) anthocyanins,
weight/set
phenols
Increased
150 mg/L (+ o
Pod Pepper +26.6% Vitamin C and
KH2PO4) o
capsaicin
Manufacturer +149% to +159%  Reduced lodging
Wheat Recommendatio (vs. lodged from 34% to
n control) ~10%

Experimental Protocols

5.1 Protocol: Field Trial for Efficacy Assessment of Prohexadione-Ca

Objective: To determine the dose-dependent effect of Prohexadione-Ca on crop height,

lodging, and yield under field conditions.

Materials:

o Certified seeds of the target crop.

» Prohexadione-Ca formulation (e.g., 27.5% WDG).

¢ Ammonium sulfate and a nonionic surfactant.

© 2025 BenchChem. All rights reserved.

5/10

Tech Support


https://www.benchchem.com/product/b166674?utm_src=pdf-body
https://www.benchchem.com/product/b166674?utm_src=pdf-body
https://www.benchchem.com/product/b166674?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166674?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Calibrated plot sprayer.

Measuring tape or plant height rod.

Data collection sheets or device.

Standard plot harvesting equipment.

Methodology:

o Experimental Design:

o Use a Randomized Complete Block Design (RCBD) with at least four replications.

o Define treatments: Include a non-treated control and at least three rates of Prohexadione-
Ca (e.g., 0.5x, 1.0x, and 2.0x the recommended label rate).

o Plot size should be sufficient to minimize edge effects (e.g., 3m x 6m).

o Crop Establishment:

o Prepare the seedbed and apply fertilizers according to standard local practices for the
crop.

o Sow the crop at a uniform seeding rate and depth.

o Treatment Application:

o Monitor crop growth to identify the target application stage (e.g., GS31 for wheat, 50%
canopy closure for peanuts).

o Calibrate the sprayer to deliver a consistent volume (e.g., 200-400 L/ha).

o Prepare the spray solution: Fill the tank with half the required water, add the water
conditioner (ammonium sulfate), agitate, add the Prohexadione-Ca, add the surfactant,
and then add the remaining water. Maintain agitation.
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o Apply treatments to the designated plots, ensuring uniform coverage. Avoid spray drift to
adjacent plots.

o Data Collection:

o Plant Height: At 14 and 21 days after application (DAA) and at physiological maturity,
measure the height of 10 randomly selected plants from the center rows of each plot.

o Lodging Score (for cereals): At grain fill and pre-harvest, visually assess the percentage of
the plot area that is lodged (0% = no lodging, 100% = entire plot flat).

o Yield: Harvest the center rows of each plot. Measure the total harvested weight and
determine grain moisture content. Adjust yield to a standard moisture percentage (e.g.,
13.5% for wheat).

o Yield Components: Subsample to determine parameters like thousand-grain weight
(TGW), number of pods per plant, etc.

o Data Analysis:
o Perform Analysis of Variance (ANOVA) using appropriate statistical software.

o If the treatment effect is significant (P < 0.05), use a mean separation test (e.g., Fisher's
LSD or Tukey's HSD) to compare treatment means.
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Start: Field Trial Setup

1. Experimental Design
(Randomized Complete Block)

2. Crop Establishment
(Sowing & Fertilization)

5. Statistical Analysis
(ANOVA, Mean Separation)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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